5-bromo-8-methoxy-1,2,3,4-tetrahydronaphthalene
Overview
Description
Scientific Research Applications
5-Br-8-OMe-THN has been studied for its potential applications in various fields of scientific research. It has been studied for its potential use in biochemistry, pharmacology, and organic chemistry. In biochemistry, 5-Br-8-OMe-THN has been studied for its potential use as a substrate for enzymes, as well as its ability to act as an inhibitor of enzymes. In pharmacology, 5-Br-8-OMe-THN has been studied for its potential use in drug development. In organic chemistry, 5-Br-8-OMe-THN has been studied for its potential use as a synthetic intermediate in the synthesis of other compounds.
Mechanism of Action
The mechanism of action of 5-Br-8-OMe-THN is not fully understood. However, it is believed that the compound has an effect on the enzyme-catalyzed reactions that occur in the body. It is thought that the compound acts as an inhibitor of certain enzymes, which can have a variety of effects on biochemical processes. In addition, 5-Br-8-OMe-THN may also act as a substrate for certain enzymes, which can also have a variety of effects on biochemical processes.
Biochemical and Physiological Effects
The exact biochemical and physiological effects of 5-Br-8-OMe-THN are not fully understood. However, it is believed that the compound may have an effect on certain enzyme-catalyzed reactions in the body. In addition, the compound may also have an effect on the body’s ability to absorb and metabolize other compounds. These effects can vary depending on the concentrations of the compound in the body and the duration of exposure.
Advantages and Limitations for Lab Experiments
5-Br-8-OMe-THN has several advantages and limitations for use in laboratory experiments. One of the main advantages of the compound is its low toxicity and low cost. This makes it an attractive option for use in experiments. Additionally, the compound is relatively easy to synthesize and can be used in a variety of experiments. However, there are some limitations to the use of 5-Br-8-OMe-THN in laboratory experiments. The compound is not water soluble, which can make it difficult to use in experiments that require aqueous solutions. Additionally, the compound’s low solubility can also make it difficult to accurately measure the concentration of the compound in a solution.
Future Directions
There are several potential future directions for research into 5-Br-8-OMe-THN. One potential area of research is the study of the compound’s effect on enzyme-catalyzed reactions in the body. Additionally, further research could be done on the compound’s potential use as a substrate for enzymes and its ability to act as an inhibitor of enzymes. Finally, further research could be done on the compound’s potential use as a synthetic intermediate in the synthesis of other compounds.
Synthesis Methods
5-Br-8-OMe-THN is synthesized by a process known as nucleophilic substitution. This process involves the addition of a nucleophile, such as a halogen, to an aromatic ring. In this case, the nucleophile is bromine, which is added to the aromatic ring of 5-Br-8-OMe-THN. This reaction produces a brominated aromatic hydrocarbon. The brominated hydrocarbon is then reacted with a base, such as sodium hydroxide, to produce the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-bromo-8-methoxy-1,2,3,4-tetrahydronaphthalene can be achieved through a multi-step process involving several reactions.", "Starting Materials": [ "1,2,3,4-tetrahydronaphthalene", "bromine", "sodium hydroxide", "methanol", "sulfuric acid", "potassium permanganate", "sodium bisulfite" ], "Reaction": [ "Step 1: Bromination of 1,2,3,4-tetrahydronaphthalene using bromine in the presence of sulfuric acid to yield 5-bromo-1,2,3,4-tetrahydronaphthalene.", "Step 2: Reduction of 5-bromo-1,2,3,4-tetrahydronaphthalene using sodium hydroxide and methanol to yield 5-bromo-8-methoxy-1,2,3,4-tetrahydronaphthalene.", "Step 3: Oxidation of 5-bromo-8-methoxy-1,2,3,4-tetrahydronaphthalene using potassium permanganate to yield 5-bromo-8-methoxy-naphthalene-1,2-diol.", "Step 4: Treatment of 5-bromo-8-methoxy-naphthalene-1,2-diol with sodium bisulfite to yield 5-bromo-8-methoxy-1,2,3,4-tetrahydronaphthalene." ] } | |
CAS RN |
89682-86-0 |
Molecular Formula |
C11H13BrO |
Molecular Weight |
241.1 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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